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Cat. No.: B1196795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isosulfan blue is a triarylmethane dye utilized for visualizing lymphatic vessels and nodes.[1]

Its application in preclinical models is crucial for understanding lymphatic drainage patterns,

identifying sentinel lymph nodes (SLNs) in cancer models, and assessing the impact of novel

therapeutics on the lymphatic system. When administered subcutaneously or intradermally,

isosulfan blue is selectively absorbed by lymphatic vessels, staining them and the draining

lymph nodes a distinct blue color, allowing for direct visualization.[1] This document provides

detailed application notes and protocols for the use of isosulfan blue in various preclinical

models.

Mechanism of Action
Upon subcutaneous or intradermal injection, isosulfan blue binds to interstitial proteins,

primarily albumin.[1] This protein-dye complex is then readily taken up by the lymphatic

capillaries. The stained proteins are transported through the lymphatic vessels to the regional

lymph nodes. This process allows for the delineation of lymphatic pathways and the

identification of the first draining lymph node, the sentinel lymph node.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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